Cas no 885270-31-5 (1-[(benzyloxy)carbonyl]-3-{[(tert-butoxy)carbonyl]amino}piperidine-3-carboxylic acid)

• Product Name: 1-[(benzyloxy)carbonyl]-3-{[(tert-butoxy)carbonyl]amino}piperidine-3-carboxylic acid
• CAS No: 885270-31-5
• MF: C₁₉H₂₆N₂O₆
• MW: 378.419545650482
• MDL: MFCD04114485
• CID: 69294
• PubChem ID: 24820743
• Update Time: 2025-08-03

1-[(benzyloxy)carbonyl]-3-{[(tert-butoxy)carbonyl]amino}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((Benzyloxy)carbonyl)-3-((tert-butoxycarbonyl)amino)piperidine-3-carboxylic acid
• 1,3-Piperidinedicarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-(phenylmethyl) ester
• 3-BOC-AMINO-1-CBZ-PIPERIDINE-3-CARBOXYLIC ACID
• 1-[(benzyloxy)carbonyl]-3-{[(tert-butoxy)carbonyl]amino}piperidine-3-carboxylic acid
• 1-(Phenylmethyl) 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1,3-piperidinedicarboxylate (ACI)
• 1-((BENZYLOXY)CARBONYL)-3-((TERT-BUTOXYCARBONYL)AMINO)PIPERIDINE-3-CARBOXYLICACID
• N10446
• 3-BOC-AMINO-1-CBZPIPERIDINE-3-CARBOXYLIC ACID
• MFCD04114485
• 1-(Phenylmethyl) 3-[[(1,1-dimethylethoxy)carbonyl]amino]-1,3-piperidinedicarboxylate
• 1-[(BENZYLOXY)CARBONYL]-3-[(TERT-BUTOXYCARBONYL)AMINO]PIPERIDINE-3-CARBOXYLIC ACID
• 3-BOC-AMINO-1-Z-PIPERIDINE-3-CARBOXYLIC ACID
• AC-2280
• 1-((Benzyloxy)carbonyl)-3-(boc-amino)piperidine-3-carboxylic acid
• 885270-31-5
• DTXSID701129125
• AB18452
• CS-0001948
• 3-Boc-amino-1-cbz-piperidine-3-carboxylicacid
• DS-11996
• 3-[(2-methylpropan-2-yl)oxycarbonylamino]-1-phenylmethoxycarbonylpiperidine-3-carboxylic acid
• AKOS015910842

• MDL： MFCD04114485
• Inchi： 1S/C19H26N2O6/c1-18(2,3)27-16(24)20-19(15(22)23)10-7-11-21(13-19)17(25)26-12-14-8-5-4-6-9-14/h4-6,8-9H,7,10-13H2,1-3H3,(H,20,24)(H,22,23)
• InChI Key： DUJRIGHZAUCYQH-UHFFFAOYSA-N
• SMILES： O=C(NC1(CCCN(C(OCC2C=CC=CC=2)=O)C1)C(O)=O)OC(C)(C)C

Computed Properties

• Exact Mass: 378.179
• Monoisotopic Mass: 378.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Density: 1.26
• Boiling Point: 556.5°C at 760 mmHg
• Flash Point: 290.3°C
• Refractive Index: 1.567

Additional information on 1-[(benzyloxy)carbonyl]-3-{[(tert-butoxy)carbonyl]amino}piperidine-3-carboxylic acid

Comprehensive Overview of 1-[(benzyloxy)carbonyl]-3-{[(tert-butoxy)carbonyl]amino}piperidine-3-carboxylic acid (CAS No. 885270-31-5)

1-[(benzyloxy)carbonyl]-3-{[(tert-butoxy)carbonyl]amino}piperidine-3-carboxylic acid (CAS No. 885270-31-5) is a highly specialized piperidine derivative widely utilized in pharmaceutical research and peptide synthesis. This compound features dual protective groups—benzyloxycarbonyl (Cbz) and tert-butoxycarbonyl (Boc)—making it a versatile building block for drug discovery and medicinal chemistry. Its unique structure enables selective deprotection, a critical feature for multi-step organic synthesis.

In recent years, the demand for protected amino acid derivatives like this compound has surged due to their role in developing targeted therapies and bioconjugation techniques. Researchers frequently search for "Boc-Cbz protected piperidine applications" or "CAS 885270-31-5 solubility," reflecting its relevance in high-throughput screening and API formulation. The compound’s carboxylic acid moiety further allows for cross-coupling reactions, aligning with trends in fragment-based drug design.

The synthetic utility of 885270-31-5 is underscored by its compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern biopharmaceutical production. Its stability under acidic conditions (thanks to the Boc group) and orthogonal deprotection capabilities address common challenges in peptide cyclization and side-chain modification. These properties make it a staple in labs focusing on GPCR-targeted compounds and neurological drug candidates.

From an SEO perspective, queries like "how to purify 1-[(benzyloxy)carbonyl]-3-{[(tert-butoxy)carbonyl]amino}piperidine-3-carboxylic acid" or "885270-31-5 NMR spectrum" highlight user interest in analytical protocols. The compound’s chiral center at the piperidine-3-position also attracts attention in asymmetric synthesis discussions, particularly for enantioselective catalysis applications. Its logP and hydrogen bonding capacity are frequently modeled in QSAR studies.

Environmental and green chemistry considerations are increasingly tied to such intermediates. Researchers explore "biodegradable protecting groups alternatives to Cbz/Boc," though 885270-31-5 remains preferred for its high-yield reactions and commercial availability. Its role in ADC (antibody-drug conjugate) development further elevates its profile, as evidenced by rising searches for "linker chemistry for ADCs."

In summary, CAS 885270-31-5 exemplifies the intersection of traditional organic chemistry and cutting-edge drug development. Its dual-protection strategy and structural modularity cater to evolving needs in precision medicine, while its physicochemical properties support scalable manufacturing. As AI-driven molecular design advances, compounds like this will continue to bridge computational predictions and laboratory synthesis.